88-62-0

2-Amino-4-methylbenzenesulfonic acid

• CAS RN:
• 88-62-0

• Formula:
• C7H9NO3S

• InChI:
• InChI=1S/C7H9NO3S/c1-5-2-3-7(6(8)4-5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)

• InChIKey:
• FJHGMUDVUAXUEK-UHFFFAOYSA-N

• 2-Amino-4-methylbenzenesulfonic acid is a useful research compound. Its molecular formula is C7H9NO3S and its molecular weight is 187.22 g/mol. The purity is usually 95%.

4-Benzyloxyphenylacetyl Chloride

In Stock

• CAS RN:
• 39188-62-0

• Formula:
• C15H13ClO2

• InChI:
• InChI=1S/C15H13ClO2/c16-15(17)10-12-6-8-14(9-7-12)18-11-13-4-2-1-3-5-13/h1-9H,10-11H2

• InChIKey:
• GZAGJMNAVUCWGM-UHFFFAOYSA-N

• 4-Benzyloxyphenylacetyl Chloride is a useful research compound. Its molecular formula is C15H13ClO2 and its molecular weight is 260.71 g/mol. The purity is usually 95%.

6-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid

Usually In Stock

• CAS RN:
• 301688-62-0

• Formula:
• C16H16BrNO3S2

• InChI:
• InChI=1S/C16H16BrNO3S2/c17-12-6-4-5-11(9-12)10-13-15(21)18(16(22)23-13)8-3-1-2-7-14(19)20/h4-6,9-10H,1-3,7-8H2,(H,19,20)/b13-10-

• InChIKey:
• LMPMYUYPPMCFOO-RAXLEYEMSA-N

• 6-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid is a useful research compound. Its molecular formula is C16H16BrNO3S2 and its molecular weight is 414.33. The purity is usually 95%.

4-[(2-propan-2-ylphenoxy)methyl]benzoic Acid

In Stock

• CAS RN:
• 149288-62-0

• Formula:
• C17H18O3

• InChI:
• InChI=1S/C17H18O3/c1-12(2)15-5-3-4-6-16(15)20-11-13-7-9-14(10-8-13)17(18)19/h3-10,12H,11H2,1-2H3,(H,18,19)

• InChIKey:
• ZIWJCNGUDPTZFO-UHFFFAOYSA-N

• 4-[(2-propan-2-ylphenoxy)methyl]benzoic Acid is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.

2-amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 330188-62-0

• Formula:
• C15H16N2OS

• InChI:
• InChI=1S/C15H16N2OS/c1-9-4-2-5-10(8-9)17-15(18)13-11-6-3-7-12(11)19-14(13)16/h2,4-5,8H,3,6-7,16H2,1H3,(H,17,18)

• InChIKey:
• RSLOCFCJIUSYJN-UHFFFAOYSA-N

• 2-amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H16N2OS and its molecular weight is 272.37. The purity is usually 95%.

N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851988-62-0

• Formula:
• C21H22N4O5S2

• InChI:
• InChI=1S/C21H22N4O5S2/c1-13-3-2-8-25(11-13)32(27,28)15-6-4-14(5-7-15)20(26)23-24-21-22-16-9-17-18(30-12-29-17)10-19(16)31-21/h4-7,9-10,13H,2-3,8,11-12H2,1H3,(H,22,24)(H,23,26)

• InChIKey:
• VZKHVRSAURYGLX-UHFFFAOYSA-N

• N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C21H22N4O5S2 and its molecular weight is 474.55. The purity is usually 95%.

7-chloro-3-((4-ethylphenyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

Usually In Stock

• CAS RN:
• 893788-62-0

• Formula:
• C26H24ClN5O5S

• InChI:
• InChI=1S/C26H24ClN5O5S/c1-5-15-6-9-18(10-7-15)38(33,34)26-25-29-24(19-12-16(27)8-11-20(19)32(25)31-30-26)28-17-13-21(35-2)23(37-4)22(14-17)36-3/h6-14H,5H2,1-4H3,(H,28,29)

• InChIKey:
• WDABKZJBOTXYFX-UHFFFAOYSA-N

• 7-chloro-3-((4-ethylphenyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C26H24ClN5O5S and its molecular weight is 554.02. The purity is usually 95%.

N-(4-ethylphenyl)-2-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 932988-62-0

• Formula:
• C22H22N4O

• InChI:
• InChI=1S/C22H22N4O/c1-4-16-9-11-17(12-10-16)24-21-13-15(2)23-22-14-19(25-26(21)22)18-7-5-6-8-20(18)27-3/h5-14,24H,4H2,1-3H3

• InChIKey:
• QFLGQBKDRQUJTQ-UHFFFAOYSA-N

• N-(4-ethylphenyl)-2-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C22H22N4O and its molecular weight is 358.445. The purity is usually 95%.

2-(4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamido)benzamide

In Stock

• CAS RN:
• 953188-62-0

• Formula:
• C23H24N4O5

• InChI:
• InChI=1S/C23H24N4O5/c1-31-19-11-9-15(14-20(19)32-2)17-10-12-22(29)27(26-17)13-5-8-21(28)25-18-7-4-3-6-16(18)23(24)30/h3-4,6-7,9-12,14H,5,8,13H2,1-2H3,(H2,24,30)(H,25,28)

• InChIKey:
• NCRXMTDKCJIFCK-UHFFFAOYSA-N

• 2-(4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamido)benzamide is a useful research compound. Its molecular formula is C23H24N4O5 and its molecular weight is 436.468. The purity is usually 95%.

3-Chloro-3'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898788-62-0

• Formula:
• C19H21ClN2O

• InChI:
• InChI=1S/C19H21ClN2O/c1-21-8-10-22(11-9-21)14-15-4-2-5-16(12-15)19(23)17-6-3-7-18(20)13-17/h2-7,12-13H,8-11,14H2,1H3

• InChIKey:
• OPMNVIIUEWGLIY-UHFFFAOYSA-N

• 3-Chloro-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21ClN2O and its molecular weight is 328.8 g/mol. The purity is usually 95%.

2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-hydroxyphenyl)acetamide

In Stock

• CAS RN:
• 848688-62-0

• Formula:
• C18H13N3O3S

• InChI:
• InChI=1S/C18H13N3O3S/c22-12-5-3-4-11(8-12)21-15(23)9-25-18-17-16(19-10-20-18)13-6-1-2-7-14(13)24-17/h1-8,10,22H,9H2,(H,21,23)

• InChIKey:
• ZXXJUSSVHKICFE-UHFFFAOYSA-N

• CAY10721 is an inhibitor of sirtuin 3 (SIRT3), a class III HDAC (39% SIRT3 inhibition at 200 μM). Upregulation of SIRT3 transcription is associated with oral squamous cell carcinoma (OSCC) and breast cancer with lymph node involvement, while SIRT3 down-regulation inhibits the growth of OSCC cells and sensitizes them to radiation and chemotherapy.
  

6-azabicyclo[3.2.1]octane-6-carboxamide

In Stock

• CAS RN:
• 2293788-62-0

• Formula:
• C8H14N2O

• 6-azabicyclo[3.2.1]octane-6-carboxamide is a useful research compound. Its molecular formula is C8H14N2O and its molecular weight is 154.2. The purity is usually 95%.

(2S,4R)-N-(2,6-Dimethylphenyl)-4-hydroxypyrrolidine-2-carboxamide

In Stock

• CAS RN:
• 2227488-62-0

• Formula:
• C13H18N2O2

• InChI:
• InChI=1S/C13H18N2O2/c1-8-4-3-5-9(2)12(8)15-13(17)11-6-10(16)7-14-11/h3-5,10-11,14,16H,6-7H2,1-2H3,(H,15,17)/t10-,11+/m1/s1

• InChIKey:
• KGZHLVTUPROHEW-MNOVXSKESA-N

• (2S,4R)-N-(2,6-Dimethylphenyl)-4-hydroxypyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.

[S(R)]-N-[(S)-[2-(diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide, 95%

In Stock

• CAS RN:
• 1616688-62-0

• Formula:
• C30H32NO2PS

• InChI:
• InChI=1S/C30H32NO2PS/c1-30(2,3)35(32)31-29(23-19-21-24(33-4)22-20-23)27-17-11-12-18-28(27)34(25-13-7-5-8-14-25)26-15-9-6-10-16-26/h5-22,29,31H,1-4H3

• InChIKey:
• JSJZIHJKTOOMLL-UHFFFAOYSA-N

• [S(R)]-N-[(S)-[2-(diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide, 95% is a useful research compound. Its molecular formula is C30H32NO2PS and its molecular weight is 501.6 g/mol. The purity is usually 95%.

(1-(1-(Pyridin-2-yl)ethyl)piperidin-4-yl)methanol

Usually In Stock

• CAS RN:
• 1289388-62-0

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-11(13-4-2-3-7-14-13)15-8-5-12(10-16)6-9-15/h2-4,7,11-12,16H,5-6,8-10H2,1H3

• InChIKey:
• WYZMMHCFCIVGAY-UHFFFAOYSA-N

• (1-(1-(Pyridin-2-yl)ethyl)piperidin-4-yl)methanol is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31. The purity is usually 95%.

Ethyl 2-bromo-4-(trifluoromethyl)pyrimidine-5-carboxylate

In Stock

• CAS RN:
• 1823388-62-0

• Formula:
• C8H6BrF3N2O2

• InChI:
• InChI=1S/C8H6BrF3N2O2/c1-2-16-6(15)4-3-13-7(9)14-5(4)8(10,11)12/h3H,2H2,1H3

• InChIKey:
• BXZUBWLJBNVULX-UHFFFAOYSA-N

• Ethyl 2-bromo-4-(trifluoromethyl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C8H6BrF3N2O2 and its molecular weight is 299.047. The purity is usually 95%.

N-[(1-Cyclopropylsulfonylpiperidin-4-yl)methyl]-1,3-benzoxazol-2-amine

Usually In Stock

• CAS RN:
• 2379988-62-0

• Formula:
• C16H21N3O3S

• InChI:
• InChI=1S/C16H21N3O3S/c20-23(21,13-5-6-13)19-9-7-12(8-10-19)11-17-16-18-14-3-1-2-4-15(14)22-16/h1-4,12-13H,5-11H2,(H,17,18)

• InChIKey:
• LKVKQFLPOLEEQF-UHFFFAOYSA-N

• N-[(1-Cyclopropylsulfonylpiperidin-4-yl)methyl]-1,3-benzoxazol-2-amine is a useful research compound. Its molecular formula is C16H21N3O3S and its molecular weight is 335.42. The purity is usually 95%.